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Compound of Interest

Tetradecamethylicycloheptasiloxan
Compound Name:
e

Cat. No.: B052647

Application Notes and Protocols for
Tetradecamethylcycloheptasiloxane

Introduction

Tetradecamethylcycloheptasiloxane, also known as D7, is a cyclic volatile methylsiloxane
(cVMS) with the chemical formula C14H4207Si7.[1][2][3] It is primarily used in industrial
applications and for scientific research.[4] While it is not classified as a hazardous substance
according to most safety data sheets, proper handling and storage are crucial to ensure
laboratory safety and maintain the integrity of the compound.[5][6] These notes provide detailed
procedures for the safe handling and storage of Tetradecamethylcycloheptasiloxane in a
laboratory environment.

Quantitative Data Summary

A summary of the key physical and chemical properties of
Tetradecamethylcycloheptasiloxane is presented in the table below for easy reference.
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Property Value Source
Molecular Formula C14H4207Si7 [L1121131[ 7]
Molecular Weight 519.07 g/mol [1][7]
CAS Number 107-50-6 [L1[21[31[5]
Appearance Colorless, clear liquid [819]
Melting Point -32°C [2][9][10][11]
Boiling Point 151°C at 2.7 kPa (20 mmHg) [21[81[9]1[10]
Density 0.97 g/cms3 at 20°C [21[81[9]
7.57 mm2/s (kinematic at
Viscosity 40°C), 7.8 mPa-s (dynamic at [8]
38°C)
N Slightly soluble in Benzene
Solubility [10]
and Chloroform
Flash Point No data available [819]
No data available for acute
toxicity (oral, dermal,
inhalation), skin
corrosion/irritation, serious eye
damagel/irritation, respiratory
or skin sensitization, germ cell
Toxicity mutagenicity, carcinogenicity,

reproductive toxicity, STOT-
single exposure, STOT-

repeated exposure, and

aspiration hazard.[4][5][6] One

source suggests it may cause

eye irritation.[8][9]

Experimental Protocols

General Handling Protocol for Tetradecamethylcycloheptasiloxane
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This protocol outlines the standard procedure for handling
Tetradecamethylcycloheptasiloxane in a laboratory setting.

1. Personal Protective Equipment (PPE)

o Always wear appropriate PPE, including safety goggles with side shields, chemical-resistant
gloves (e.g., nitrile), and a lab coat.[4][5]

2. Engineering Controls

o Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
any potential vapors.[5]

3. Handling Procedure

» Before use, visually inspect the container for any signs of damage or leaks.
e When transferring the liquid, do so carefully to avoid splashing.

e Use only clean, dry glassware and equipment to prevent contamination.

e Avoid contact with skin and eyes.[5]

» After handling, wash hands thoroughly with soap and water.[8][9]

4. Storage

» Store Tetradecamethylcycloheptasiloxane in a tightly closed container.[5][9]
o Keep in a cool, dry, and well-ventilated place away from direct sunlight.[5]

o Store away from incompatible materials, such as strong oxidizing agents.[9]
5. Spill and Waste Disposal

¢ In case of a small spill, absorb the liquid with an inert material (e.g., sand, vermiculite) and
place it in a suitable container for disposal.[9]

» For larger spills, evacuate the area and follow emergency procedures.
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» Dispose of waste in accordance with local, state, and federal regulations. Do not discharge
into drains or the environment.[4][5]

Visualizations
Safe Handling and Storage Workflow

The following diagram illustrates the logical workflow for the safe handling and storage of
Tetradecamethylcycloheptasiloxane in a laboratory setting.
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Caption: Workflow for safe handling and storage of Tetradecamethylcycloheptasiloxane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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